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Compound of Interest

Compound Name: XYD129

Cat. No.: B15541841

Audience: This document is intended for researchers, scientists, and drug development
professionals working with the CBP/p300 degrader, XYD129.

Introduction

XYD129 is a potent and effective PROTAC (Proteolysis Targeting Chimera) that targets the
epigenetic proteins CREB-binding protein (CBP) and its homolog p300 for degradation.[1][2][3]
[4] It functions by forming a ternary complex between CBP/p300 and the E3 ubiquitin ligase
Cereblon (CRBN), leading to the ubiquitination and subsequent proteasomal degradation of
CBP/p300.[2][3] This mechanism has shown significant antiproliferative activity in acute
myeloid leukemia (AML) cell lines, such as MV4-11 and MOLM-16, making XYD129 a
promising compound for cancer research.[1][2][5]

Due to its hydrophobic nature, XYD129 is typically dissolved in an organic solvent, with
dimethyl sulfoxide (DMSO) being the most common choice for in vitro studies.[6] Proper
preparation and handling of stock solutions are critical for ensuring experimental reproducibility
and accuracy. This document provides detailed protocols for preparing, storing, and using
XYD129 stock solutions with DMSO.

Compound Data and Properties

A summary of the key chemical and physical properties of XYD129 is presented below.
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Property Value Reference

3-acetyl-7-(2-((4-((2-(2,6-
dioxopiperidin-3-yl)-1,3-
dioxoisoindolin-4-
yl)amino)butyl)amino)-2-

IUPAC Name oxoethoxy)-N-(2-fluoro-5- [5]
(hydroxymethyl)-3-(1-methyl-
1H-pyrazol-4-
yl)phenyl)indolizine-1-
carboxamide

Molecular Formula C41H39FN8O9 [5]
Molecular Weight 806.81 g/mol [5]
Mechanism of Action CBP/p300 PROTAC Degrader [1]
Target(s) CBP/p300, CRBN E3 Ligase [2]
Appearance Crystalline solid [7]

XYD129 Mechanism of Action

XYD129 induces the degradation of CBP/p300 proteins through the ubiquitin-proteasome
system.
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Diagram 1: XYD129 PROTAC mechanism of action.

Experimental Protocols

Materials and Equipment
e XYD129 powder

e Anhydrous or sterile Dimethyl Sulfoxide (DMSO)
e Analytical balance

e Microcentrifuge tubes or amber glass vials

o Calibrated micropipettes and sterile tips

» Vortex mixer

e Sonicator (optional, for aiding dissolution)

o Personal Protective Equipment (PPE): lab coat, gloves, safety glasses
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Protocol 1: Preparation of a 10 mM XYD129 Stock
Solution

This protocol describes the preparation of a high-concentration primary stock solution.

o Pre-Weighing Preparation: Before handling the compound, ensure the analytical balance is
calibrated and located in an area free from drafts. Put on appropriate PPE.

o Weighing XYD129: Carefully weigh a precise amount of XYD129 powder (e.g., 1 mg) into a
sterile microcentrifuge tube or amber vial. Record the exact mass.

e Calculating DMSO Volume: Use the following formula to calculate the volume of DMSO

required to achieve a 10 mM concentration:
Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) x Concentration (mol/L))

An example calculation is provided in the table below.

Parameter Value

Mass of XYD129 1 mg (0.001 g)
Molecular Weight 806.81 g/mol
Desired Concentration 10 mM (0.01 mol/L)
Calculated DMSO Volume 123.95 uL

» Dissolution: Add the calculated volume of sterile DMSO to the vial containing the XYD129

powder.

e Mixing: Tightly cap the vial and vortex thoroughly for 1-2 minutes until the powder is
completely dissolved. A clear solution with no visible particulates should be observed. If
dissolution is difficult, brief sonication in a water bath may be helpful.[8]

e Labeling and Storage: Clearly label the vial with the compound name (XYD129),
concentration (10 mM), solvent (DMSO), and preparation date. Store the stock solution as

recommended in Section 5.
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Protocol 2: Preparation of Working Solutions for In Vitro
Assays

This protocol outlines the serial dilution of the primary stock solution into cell culture medium for
use in experiments. It is crucial to maintain a low final DMSO concentration to avoid solvent-
induced cytotoxicity.[9][10]

e Determine Final Concentrations: Decide on the final concentrations of XYD129 needed for
your experiment (e.g., 1 uM, 100 nM, 10 nM).

o Calculate Dilutions: Plan a serial dilution scheme. To minimize the final DMSO concentration,
it is best to prepare intermediate dilutions. For example, to get a 1 uM working solution from
a 10 mM stock, you can perform a 1:100 dilution to create a 100 uM intermediate stock,
followed by another 1:100 dilution into the final culture medium.

e Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO
to the culture medium as will be present in the highest concentration experimental condition.
[10] This is essential to distinguish the effects of the compound from those of the solvent.

e Performing Dilutions:
o Thaw the 10 mM primary stock solution at room temperature.

o Add the appropriate volume of the stock solution to sterile culture medium to create the
highest concentration working solution. Mix gently by pipetting.

o Perform subsequent serial dilutions using fresh culture medium for each step.

e Immediate Use: Use the freshly prepared working solutions immediately to treat cells. Do not
store dilute aqueous solutions for extended periods.[7]
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Diagram 2: Workflow for preparing XYD129 stock and working solutions.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b15541841?utm_src=pdf-body-img
https://www.benchchem.com/product/b15541841?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15541841?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

DMSO Cytotoxicity and Handling

DMSO is an effective solvent but can be toxic to cells at higher concentrations.[11] The final
concentration of DMSO in cell culture media should be kept as low as possible.

Final DMSO Concentration = General Recommendation Cell Line Sensitivity

Highly Recommended.
0.1% (VIv) Generally considered safe with  Optimal for sensitive or primary
< 0.1% (viv
no observable toxic effects for cells.

most cell lines.[9][12]

Acceptable. Widely used and

0.1% - 0.5% (viv) tolerated by many robust cell A dose-response test is
1% - U.0% (ViV
lines, but may cause minor recommended.
effects.[9]

Not Recommended. Significant
cytotoxicity, inhibition of cell
> 0.5% (v/v) proliferation, and other off- Should be avoided.
target effects have been
reported.[12][13]

Safety Note: DMSO can facilitate the absorption of other chemicals through the skin. Always
wear gloves and appropriate PPE when handling DMSO and solutions containing it.

Storage and Stability

Proper storage is essential to maintain the integrity and activity of XYD129.

e Solid Compound: Store XYD129 powder at -20°C for long-term stability (up to 3 years).[10]
[14]

e DMSO Stock Solutions:

o For long-term storage (months to a year), aliquot the primary stock solution into single-use
volumes to avoid repeated freeze-thaw cycles and store at -80°C.[10][14]
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o For short-term storage (up to one month), -20°C is acceptable.[5][10]

Aqueous Working Solutions: As a general rule, aqueous solutions of organic compounds are
less stable. They should be prepared fresh for each experiment and not stored.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15541841#preparing-xyd129-stock-solutions-with-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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